(4-acetamidophenyl)sulfonylimino-iminoazanium

• Molecular Formula: C8H9N4O3S+
• Molecular Weight: 241.25 g/mol
• IUPAC Name: (4-acetamidophenyl)sulfonylimino-iminoazanium
• InChI: InChI=1S/C8H8N4O3S/c1-6(13)10-7-2-4-8(5-3-7)16(14,15)12-11-9/h2-5,9H,1H3/p+1
• InChI Key: LCJAIBQGXVIOMB-UHFFFAOYSA-O
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N=[N+]=N

Description

(4-Acetamidophenyl)sulfonylimino-iminoazanium is a compound that has garnered interest in various fields of scientific research due to its unique chemical properties and potential applications. This compound is characterized by the presence of an acetamido group attached to a phenyl ring, which is further connected to a sulfonylimino-iminoazanium moiety. The combination of these functional groups imparts distinct reactivity and functionality to the compound, making it valuable in synthetic chemistry, medicinal chemistry, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-acetamidophenyl)sulfonylimino-iminoazanium typically involves multi-step organic reactions. One common synthetic route starts with the acylation of 4-aminophenol to form 4-acetamidophenol. This intermediate is then subjected to sulfonylation reactions to introduce the sulfonyl group. The final step involves the formation of the imino-iminoazanium moiety through a series of condensation reactions with appropriate reagents under controlled conditions .

Industrial Production Methods: Industrial production of this compound often employs similar synthetic routes but on a larger scale. The process is optimized for yield and purity, with careful control of